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Compound of Interest

Compound Name:
2-Fluoro-4-

(methylamino)benzonitrile

CAS No.: 171049-40-4

Cat. No.: B071242

Get Quote

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug

candidates is a well-established strategy to enhance pharmacological profiles.[1][2][3][4]

Fluorine's unique properties, including its small size, high electronegativity, and ability to form

strong carbon-fluorine bonds, can significantly improve a molecule's metabolic stability, binding

affinity, and lipophilicity.[1][2][3][5] Within this context, 2-Fluoro-4-(methylamino)benzonitrile
has emerged as a valuable and versatile building block. Its substituted benzonitrile framework

serves as a crucial intermediate for the synthesis of a wide array of pharmacologically active

compounds, particularly in the development of targeted therapies such as kinase inhibitors.[6]

[7][8] This guide provides a comprehensive technical overview of its synthesis, properties,

reactivity, and applications for researchers and scientists in drug development.

Physicochemical and Structural Characteristics
The specific arrangement of the fluoro, methylamino, and cyano groups on the benzene ring

imparts a unique set of electronic and physical properties to the molecule. The electron-

withdrawing nature of the fluorine and nitrile groups is modulated by the electron-donating
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methylamino group, creating a distinct electronic environment that influences reactivity and

intermolecular interactions.

Property Value Source

CAS Number 171049-40-4 [9]

Molecular Formula C₈H₇FN₂ [9]

Molecular Weight 150.16 g/mol [9]

Appearance Yellow Solid [9]

Purity ≥97% [9]

Storage Store at 0-5°C [9]

Synthesis and Reactivity: A Practical Approach
While multiple synthetic routes can be envisioned, a common and practical approach for the

synthesis of 2-Fluoro-4-(methylamino)benzonitrile involves the nucleophilic aromatic

substitution (SNAr) of a readily available precursor, 2,4-difluorobenzonitrile, with methylamine.

The fluorine atom at the 4-position is more activated towards substitution due to the para-

directing effect of the nitrile group.

Experimental Protocol: Synthesis via Nucleophilic
Aromatic Substitution
This protocol describes a representative lab-scale synthesis.

Materials:

2,4-Difluorobenzonitrile

Methylamine (40% solution in water)

Potassium Carbonate (K₂CO₃)

Dimethyl Sulfoxide (DMSO)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/chemciascientificllc/c12h316cf12f
https://www.sigmaaldrich.com/HK/zh/product/chemciascientificllc/c12h316cf12f
https://www.sigmaaldrich.com/HK/zh/product/chemciascientificllc/c12h316cf12f
https://www.sigmaaldrich.com/HK/zh/product/chemciascientificllc/c12h316cf12f
https://www.sigmaaldrich.com/HK/zh/product/chemciascientificllc/c12h316cf12f
https://www.sigmaaldrich.com/HK/zh/product/chemciascientificllc/c12h316cf12f
https://www.benchchem.com/product/b071242/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-fluorinated-benzonitriles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl Acetate

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

To a stirred solution of 2,4-difluorobenzonitrile (1.0 eq) in DMSO, add potassium carbonate

(2.0 eq).

Slowly add methylamine solution (1.5 eq) to the reaction mixture at room temperature.

Heat the reaction mixture to 80°C and monitor the progress by Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC).

Upon completion, cool the mixture to room temperature and pour it into ice-water.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 2-Fluoro-4-
(methylamino)benzonitrile.
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Synthetic Workflow
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2-Fluoro-4-(methylamino)benzonitrile

2-Fluoro-4-(methylamino)benzonitrile Structure
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Caption: Key reactive sites of the molecule.

Applications in Drug Discovery and Medicinal
Chemistry
2-Fluoro-4-(methylamino)benzonitrile is a prime example of a "scaffold" or "building block" in

drug discovery. Its utility lies in its ability to be readily incorporated into larger, more complex

molecules with desired pharmacological activities.

The primary application is in the synthesis of kinase inhibitors. The aminobenzonitrile core can

mimic the hinge-binding motifs of ATP, allowing for potent and selective inhibition of various

protein kinases implicated in diseases like cancer. The fluorine atom often enhances binding

affinity through favorable interactions with the target protein and improves metabolic stability by

blocking potential sites of oxidative metabolism. [8]

Drug Candidate Synthesis

Functionalization

2-Fluoro-4-(methylamino)benzonitrile Scaffold
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Amine site
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Caption: Role as a scaffold in drug synthesis.

Spectroscopic Analysis
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The structural features of 2-Fluoro-4-(methylamino)benzonitrile can be confirmed using

standard spectroscopic techniques. Below are the expected characteristic signals.

Spectroscopy
Expected Chemical Shifts (δ) and
Coupling Constants (J)

¹H NMR

Aromatic protons will appear as multiplets or

doublets of doublets between 6.5-7.5 ppm,

showing coupling to each other and to the

fluorine atom. The methyl protons will appear as

a singlet or a doublet (if coupled to the N-H

proton) around 2.8-3.0 ppm. The N-H proton will

be a broad singlet.

¹³C NMR

Aromatic carbons will resonate between 100-

160 ppm. The carbon attached to fluorine will

show a large one-bond C-F coupling constant.

The nitrile carbon will be downfield, typically

>115 ppm. The methyl carbon will be around 30

ppm.

¹⁹F NMR

A single resonance is expected, with its

chemical shift influenced by the electronic

environment. It will show coupling to adjacent

aromatic protons.

Note: Actual spectral data should be obtained on a pure sample for definitive characterization.

[10][11][12][13]

Safety, Handling, and Storage
As with any chemical reagent, proper safety precautions must be observed when handling 2-
Fluoro-4-(methylamino)benzonitrile.

Handling: Use in a well-ventilated area or a chemical fume hood. Wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid

inhalation of dust and contact with skin and eyes. [14][15][16]* Storage: Store in a tightly

sealed container in a cool, dry place, away from incompatible materials such as strong
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oxidizing agents. [9][16]The recommended storage temperature is between 0-5°C. [9]*

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

Conclusion
2-Fluoro-4-(methylamino)benzonitrile stands out as a high-value intermediate for the modern

medicinal chemist. Its pre-installed fluoro and methylamino functionalities on a reactive

benzonitrile core provide a streamlined entry point to complex molecular architectures. The

strategic placement of these groups offers inherent advantages for optimizing the

pharmacokinetic and pharmacodynamic properties of drug candidates. As the demand for

targeted and potent therapeutics continues to grow, the utility of such well-designed building

blocks in accelerating drug discovery programs is undeniable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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